Cas no 61875-42-1 (1,4-dihydro-5-nitro-2,3-Quinoxalinedione)
61875-42-1 structure
Product Name:1,4-dihydro-5-nitro-2,3-Quinoxalinedione
CAS No:61875-42-1
MF:C8H5N3O4
MW:207.143001317978
CID:1114951
PubChem ID:10822191
Update Time:2025-04-20
1,4-dihydro-5-nitro-2,3-Quinoxalinedione Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dihydro-5-nitro-2,3-Quinoxalinedione
- 5-nitro-1,4-dihydro-2,3-quinoxalinedione
- SCHEMBL2863690
- CHEMBL136314
- DB-317757
- GHERUZWEZSQAGF-UHFFFAOYSA-N
- 2,3-dihydroxy-5-nitroquinoxaline
- 61875-42-1
- SCHEMBL10777900
-
- Inchi: 1S/C8H5N3O4/c12-7-8(13)10-6-4(9-7)2-1-3-5(6)11(14)15/h1-3H,(H,9,12)(H,10,13)
- InChI Key: GHERUZWEZSQAGF-UHFFFAOYSA-N
- SMILES: O=C1C(NC2C=CC=C(C=2N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 207.02800565g/mol
- Monoisotopic Mass: 207.02800565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 104Ų
1,4-dihydro-5-nitro-2,3-Quinoxalinedione Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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